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molecular formula C12H18ClN3O B8610659 3-chloro-N1-(2-morpholinoethyl)benzene-1,4-diamine

3-chloro-N1-(2-morpholinoethyl)benzene-1,4-diamine

Cat. No. B8610659
M. Wt: 255.74 g/mol
InChI Key: ATDJZQIMCIOLIN-UHFFFAOYSA-N
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Patent
US09434695B2

Procedure details

To a solution of 3-chloro-N-(2-morpholinoethyl)-4-nitroaniline (3.50 g, 12.25 mmol) in EtOAc (60 mL) was added catalyst Pd/C (0.73 g). The reaction was stirred at rt under H2 overnight, then filtered. The filtrate was concentrated in vacuo to give the crude product for the next step without further purification.
Name
3-chloro-N-(2-morpholinoethyl)-4-nitroaniline
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
EtOAc
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
0.73 g
Type
catalyst
Reaction Step One
Name
crude product

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([CH:14]=[CH:15][C:16]=1[N+:17]([O-])=O)[NH:5][CH2:6][CH2:7][N:8]1[CH2:13][CH2:12][O:11][CH2:10][CH2:9]1>CCOC(C)=O.[Pd]>[Cl:1][C:2]1[CH:3]=[C:4]([NH:5][CH2:6][CH2:7][N:8]2[CH2:9][CH2:10][O:11][CH2:12][CH2:13]2)[CH:14]=[CH:15][C:16]=1[NH2:17]

Inputs

Step One
Name
3-chloro-N-(2-morpholinoethyl)-4-nitroaniline
Quantity
3.5 g
Type
reactant
Smiles
ClC=1C=C(NCCN2CCOCC2)C=CC1[N+](=O)[O-]
Name
EtOAc
Quantity
60 mL
Type
solvent
Smiles
CCOC(=O)C
Name
Pd/C
Quantity
0.73 g
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred at rt under H2 overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
crude product
Type
product
Smiles
ClC=1C=C(C=CC1N)NCCN1CCOCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.